Cas no 187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester)

• Product Name: 4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
• CAS No: 187269-96-1
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 114996
• PubChem ID: 10856155
• Update Time: 2025-04-18

4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
• prop-2-enyl 2-methyl-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylicacid,2-methyl-,2-propenylester(9CI)
• 4-thiazolecarboxylic acid,2-methyl-,2-propenyl ester
• 187269-96-1

• Inchi： 1S/C8H9NO2S/c1-3-4-11-8(10)7-5-12-6(2)9-7/h3,5H,1,4H2,2H3
• InChI Key： HWVLDRVQZYZSLN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC=C)N=C1C

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų